Cas no 1788874-20-3 ((octahydroindolizin-8a-yl)methanamine)

• Product Name: (octahydroindolizin-8a-yl)methanamine
• CAS No: 1788874-20-3
• CID: 4616606
• Update Time: 2025-07-09

(octahydroindolizin-8a-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (octahydroindolizin-8a-yl)methanamine

• SMILES： NCC12CCCN1CCCC2

Additional information on (octahydroindolizin-8a-yl)methanamine

The Chemical Compound CAS No. 1788874-20-3: (Octahydroindolizin-8a-yl)methanamine

Octahydroindolizin-8a-yl methanamine, identified by the CAS registry number 1788874-20-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indolizine derivatives, which are known for their unique structural properties and potential applications in drug design. The molecule consists of an octahydroindolizine ring system, which is a partially saturated bicyclic structure, attached to a methanamine group, creating a compound with both hydrophobic and amine functionalities.

The synthesis of octahydroindolizin-8a-yl methanamine involves a series of intricate organic reactions, including cyclization and reduction processes. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically enriched versions of this compound, which are invaluable for studying its stereochemical properties and biological activity. The compound's structure has been analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and intermolecular interactions.

In terms of applications, octahydroindolizin-8a-yl methanamine has shown promise in the development of novel therapeutic agents. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, recent research published in the journal Nature Communications highlights its ability to inhibit specific kinase enzymes, which are key players in cancer progression. This finding underscores the compound's potential as a lead molecule for anti-cancer drug development.

Beyond its pharmacological applications, octahydroindolizin-8a-yl methanamine has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers. Collaborative studies between chemists and engineers have revealed its ability to enhance charge transport properties in polymer blends, suggesting its utility in next-generation electronic devices.

The environmental impact and toxicity profile of CAS No. 1788874-20-3 have also been subjects of recent investigation. Ecotoxicology studies indicate that while the compound exhibits moderate toxicity towards aquatic organisms, its biodegradability under aerobic conditions is favorable, reducing long-term ecological risks. These findings are crucial for guiding safe handling practices and regulatory compliance during its industrial production and use.

In conclusion, octahydroindolizin-8a-yl methanamine, with its unique chemical structure and diverse functional groups, represents a versatile building block for modern chemical research. Its applications span from drug discovery to materials science, with ongoing studies continuing to unlock its full potential. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial objectives.